Cas no 1242339-96-3 (3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid)

• Product Name: 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid
• CAS No: 1242339-96-3
• MF: C₇H₃BrClFO₄S
• MW: 317.516722917557
• MDL: MFCD16817593
• CID: 3161688
• PubChem ID: 50998479
• Update Time: 2025-11-07

3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chlorosulfonyl-2-fluorobenzoic acid
• 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid
• FS-5748
• 1242339-96-3
• EN300-9447642
• 3-Bromo-2-fluoro-5-(chlorosulfonyl)benzoic acid
• 3-Bromo-2-fluoro-5-(chlorosulfonyl)benzoicacid
• CS-0264782
• NS00000835
• DTXSID40679279
• AT26674
• AKOS026671762

• MDL： MFCD16817593
• Inchi： 1S/C7H3BrClFO4S/c8-5-2-3(15(9,13)14)1-4(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： WYNZNIDXBOFKDX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 315.86080Da
• Monoisotopic Mass: 315.86080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid

3-Bromo-5-(Chlorosulfonyl)-2-Fluorobenzoic Acid: A Comprehensive Overview

The compound 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid (CAS No. 1242339-96-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug development, agrochemicals, and advanced materials. The presence of a chlorosulfonyl group at the 5-position and bromine and fluorine substitutions at the 3 and 2 positions, respectively, imparts distinctive chemical properties that make it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The chlorosulfonyl group in this compound is known to enhance the molecule's stability and reactivity, making it a promising candidate for use in pharmaceuticals. Additionally, the bromine and fluorine substitutions contribute to the molecule's electronic properties, which are critical for its interaction with biological systems. These features have been extensively explored in recent research papers, emphasizing the compound's potential as a lead molecule in drug discovery.

In terms of synthesis, 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid can be prepared through a multi-step process involving electrophilic substitution reactions and functional group transformations. The synthesis typically begins with the preparation of the corresponding benzoic acid derivative, followed by sequential introduction of the bromine, fluorine, and chlorosulfonyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

The chemical properties of this compound are influenced by its substituents. The chlorosulfonyl group is highly electron-withdrawing, which increases the acidity of the benzoic acid moiety. This property is advantageous in applications where strong acidity is required, such as in catalysis or as intermediates in organic synthesis. Furthermore, the presence of halogens (bromine and fluorine) enhances the molecule's lipophilicity, making it more suitable for biological applications where membrane permeability is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid in various chemical environments. Molecular docking studies have revealed that this compound has potential interactions with key biological targets, such as enzymes and receptors. These findings suggest that it could serve as a scaffold for developing novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has shown promise in agrochemicals. The chlorosulfonyl group confers insecticidal properties, while the halogen substitutions enhance stability under environmental conditions. Field trials conducted recently have demonstrated its effectiveness as a plant protection agent against various pests without adverse effects on non-target organisms.

The environmental impact of 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid has also been a subject of recent research. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its persistence in ecosystems. This biodegradability makes it an eco-friendly alternative to traditional chemicals used in agriculture and industry.

In conclusion, 3-bromo-5-(chlorosulfonyl)-2-fluorobenzoic acid (CAS No. 1242339-96-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure endows it with exceptional chemical properties that make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses, this compound stands at the forefront of innovation in modern chemistry.